Cas no 1255208-34-4 (5-Bromo-7-fluoroisobenzofuran-1(3H)-one)

5-Bromo-7-fluoroisobenzofuran-1(3H)-one is a halogenated isobenzofuranone derivative with potential utility as an intermediate in organic synthesis and pharmaceutical research. The presence of both bromo and fluoro substituents enhances its reactivity, making it a versatile building block for further functionalization. Its rigid isobenzofuranone scaffold provides structural stability, while the electron-withdrawing effects of the halogens facilitate selective substitution reactions. This compound is particularly valuable in the development of heterocyclic compounds and bioactive molecules, where precise halogen positioning is critical. High purity and well-defined chemical properties ensure reproducibility in synthetic applications. Suitable for use under controlled conditions, it is handled with standard safety precautions for halogenated organics.

5-Bromo-7-fluoroisobenzofuran-1(3H)-one structure

1255208-34-4 structure

Product Name:5-Bromo-7-fluoroisobenzofuran-1(3H)-one

CAS No:1255208-34-4

MF:C₈H₄BrFO₂

MW:231.018565177917

CID:4582278

PubChem ID:66643914

Update Time:2025-06-06

5-Bromo-7-fluoroisobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-7-fluoroisobenzofuran-1(3H)-one
- 5-bromo-7-fluoro-3H-2-benzofuran-1-one
- 5-bromo-7-fluoro-2-benzofuran-1(3H)-one
- 5-bromo-7-fluoro-2-benzofuran-1 (3H)-one
- O11384
- A920190
- SCHEMBL286550
- 1255208-34-4
- QYTXUNOXSJLDGB-UHFFFAOYSA-N
- DS-19016
- CS-0375921
- AKOS027440962
- 5-bromo-7-fluoro-1,3-dihydro-2-benzofuran-1-one
- Inchi： 1S/C8H4BrFO2/c9-5-1-4-3-12-8(11)7(4)6(10)2-5/h1-2H,3H2
- InChI Key： QYTXUNOXSJLDGB-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2C(=O)OCC=2C=1)F

Computed Properties

Exact Mass: 229.93787g/mol
Monoisotopic Mass: 229.93787g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26.3

Experimental Properties

Boiling Point: 385.1±42.0°C at 760 mmHg

5-Bromo-7-fluoroisobenzofuran-1(3H)-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,Room Temperature

5-Bromo-7-fluoroisobenzofuran-1(3H)-one Pricemore >>

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